Cas no 1495209-76-1 (2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane)

• Product Name: 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane
• CAS No: 1495209-76-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4773361
• Update Time: 2025-06-18

2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-(azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane
• Azetidin-3-yl(2-azabicyclo[2.2.1]heptan-2-yl)methanone
• 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane

• Inchi： 1S/C10H16N2O/c13-10(8-4-11-5-8)12-6-7-1-2-9(12)3-7/h7-9,11H,1-6H2
• SMILES： O=C(C1CNC1)N1CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 0
• Topological Polar Surface Area: 32.299

Additional information on 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane

Professional Introduction to 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane (CAS No. 1495209-76-1)

2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1495209-76-1, belongs to a class of molecules known for their intricate bicyclic framework and functional groups that make them attractive candidates for drug discovery and development. The presence of both azetidine and azabicyclo[2.2.1]heptane moieties in its structure imparts distinct chemical properties that are being explored for their utility in designing novel therapeutic agents.

The molecular architecture of 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane features a fused bicyclic system with a seven-membered ring containing two nitrogen atoms, which is a hallmark of many bioactive heterocycles. The azetidine ring, specifically, is known for its ability to mimic the conformational flexibility of certain natural products and peptides, making it a valuable scaffold for developing molecules that can interact with biological targets in a specific manner. The carbonyl group at the 3-position of the azetidine ring further enhances the compound's reactivity, allowing for further functionalization and derivatization to tailor its pharmacological properties.

In recent years, there has been growing interest in the exploration of bicyclic compounds as pharmacophores due to their potential to exhibit high binding affinity and selectivity towards biological receptors. The azabicyclo[2.2.1]heptane core, in particular, has been investigated for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. Studies have shown that this motif can be engineered to produce molecules with improved pharmacokinetic profiles, such as enhanced solubility and reduced metabolic clearance, which are critical factors for the success of any drug candidate.

One of the most compelling aspects of 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane is its potential as a lead compound for the development of new therapeutic agents. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit promising biological activity against targets associated with various diseases. For instance, preliminary studies have suggested that certain analogs of this molecule may possess inhibitory effects on enzymes involved in cancer metabolism or inflammatory pathways, making them attractive candidates for further investigation.

The synthesis of 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane presents unique challenges due to the complexity of its bicyclic framework and the need for precise functional group placement. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity. Techniques such as transition-metal-catalyzed cyclizations and stereoselective reactions have been particularly useful in building the intricate scaffold of this compound while maintaining its desired chemical properties.

The pharmacological evaluation of CAS No. 1495209-76-1 has revealed several intriguing findings that underscore its potential as a drug-like molecule. In vitro assays have demonstrated that this compound can interact with specific biological targets in a manner consistent with expected therapeutic effects. Additionally, preclinical studies have begun to explore its safety profile and pharmacokinetic behavior in animal models, providing valuable insights into its potential as a clinical candidate.

The future direction of research on 2-(Azetidine-3-carbonyl)-2-azabicyclo[2.2.1]heptane is likely to focus on optimizing its chemical properties through structural modifications and exploring new synthetic routes that enhance scalability and cost-effectiveness. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the discovery of novel therapeutics based on this promising scaffold.

As our understanding of biological systems continues to evolve, compounds like CAS No. 1495209-76-1 will play an increasingly important role in the development of next-generation medicines. Their unique structural features and functional versatility make them ideal candidates for addressing complex diseases that require targeted interventions at multiple levels.